Cas no 246160-12-3 (1-pyridin-2-ylhexane-1,5-dione)

• Product Name: 1-pyridin-2-ylhexane-1,5-dione
• CAS No: 246160-12-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1417805
• Update Time: 2025-06-25

1-pyridin-2-ylhexane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-pyridin-2-ylhexane-1,5-dione
• LogP
• 1-(2-Pyridyl)hexan-1,5-dione
• 1-(PYRIDIN-2-YL)HEXAN-1,5-DIONE

• Inchi： 1S/C11H13NO2/c1-9(13)5-4-7-11(14)10-6-2-3-8-12-10/h2-3,6,8H,4-5,7H2,1H3
• InChI Key： GKKOKAHAAWHQMD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CCCC(C)=O

Computed Properties

• Exact Mass: 191.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 47.03000
• LogP: 2.02360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-pyridin-2-ylhexane-1,5-dione

Recent Advances in the Study of 1-pyridin-2-ylhexane-1,5-dione (CAS: 246160-12-3) in Chemical Biology and Pharmaceutical Research

The compound 1-pyridin-2-ylhexane-1,5-dione (CAS: 246160-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules, as well as its promising pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 1-pyridin-2-ylhexane-1,5-dione and its derivatives, emphasizing its utility in the development of novel kinase inhibitors. The study demonstrated that the compound's pyridine and diketone functionalities enable it to act as a key scaffold for targeting specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The researchers utilized a combination of computational modeling and in vitro assays to validate its binding affinity and selectivity.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as an antimicrobial agent. The study revealed that 1-pyridin-2-ylhexane-1,5-dione exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to its ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways. These findings suggest its potential as a lead compound for developing new antibiotics.

Further research has also explored the compound's application in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience demonstrated that derivatives of 1-pyridin-2-ylhexane-1,5-dione could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The study employed advanced spectroscopic techniques and cell-based assays to elucidate the compound's neuroprotective effects, paving the way for future therapeutic development.

In conclusion, 1-pyridin-2-ylhexane-1,5-dione (CAS: 246160-12-3) represents a promising candidate for multiple therapeutic areas, including oncology, infectious diseases, and neurodegeneration. Its versatile chemical structure and demonstrated biological activities make it a valuable subject for further research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translation into clinical applications.